5-{[(2-chlorobenzyl)thio]methyl}-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-[(2-chlorophenyl)methylsulfanylmethyl]-1,4-dihydro-1,2,4-triazol-5-one
• InChI: InChI=1S/C10H10ClN3OS/c11-8-4-2-1-3-7(8)5-16-6-9-12-10(15)14-13-9/h1-4H,5-6H2,(H2,12,13,14,15)
• InChI Key: MEFZAXYMRZUVIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSCC2=NNC(=O)N2)Cl
• Molecular Formula: C10H10ClN3OS
• Molecular Weight: 255.72 g/mol

Description

1,2,4-Triazoles are a class of heterocyclic compounds that contain a five-membered ring with two carbon atoms and three nitrogen atoms. They are known for their utility in various applications, such as propellants, explosives, pyrotechnics, and especially chemotherapy. In medicinal chemistry, azoles, including triazoles, are widely used due to their safety profile and high therapeutic index.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the reaction of various ester ethoxycarbonylhydrazones with several primary amines. For example, a new triazolone was synthesized by a method that probably followed a nucleophilic substitution of the alkylsulphanyl functional group with a hydroxide anion.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazoles can be analyzed using techniques like X-ray diffraction (XRD) and computational methods like density functional theory (DFT) and Hartree-Fock (HF) methods.

Chemical Reactions Analysis

1,2,4-Triazoles can undergo various chemical reactions. For instance, they can be converted to the corresponding Schiff base by using an aldehyde.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazoles can vary widely depending on the specific compound. For example, some triazoles are soluble in organic solvents but insoluble in water.

Mechanism of Action

The primary target of azoles, including triazoles, is believed to be the heme protein, which cocatalyzes cytochrome P-450-dependent 14α-demethylation of lanosterol.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazoles can also vary depending on the specific compound. For example, exposure to high concentrations of some triazoles can cause respiratory irritation.

Future Directions

The future directions of research on 1,2,4-triazoles could include the development of new synthesis methods, the exploration of new applications, and the design of new triazole derivatives with enhanced properties.